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Compound of Interest

Compound Name: 2-Methoxybenzoic acid

Cat. No.: B1677285

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core characteristics of
O-Methylsalicylic acid, with a focus on its key isomers: 3-Methylsalicylic acid, 4-Methylsalicylic
acid, 5-Methylsalicylic acid, and 6-Methylsalicylic acid. The term "O-Methylsalicylic acid" can be
ambiguous; this guide clarifies the distinct properties, synthesis, and biological activities of
these important chemical entities.

Core Chemical and Physical Properties

The fundamental properties of the four primary isomers of methylsalicylic acid are summarized
below, offering a comparative overview for researchers.
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3- 4- 5- 6-

Property Methylsalicylic Methylsalicylic Methylsalicylic Methylsalicylic
Acid Acid Acid Acid
2-Hydroxy-3- 2-Hydroxy-4- 2-Hydroxy-5- 2-Hydroxy-6-

IUPAC Name methylbenzoic methylbenzoic methylbenzoic methylbenzoic
acid acid acid acid[1]
o-Cresotic acid, ] ] p-Cresotic acid, 2,6-Cresotic

Synonyms ) ) m-Cresotic acid ) ) )
2,3-Cresotic acid 2,5-Cresotic acid  acid[1][2]

CAS Number 83-40-9[3][4] 50-85-1 89-56-5 567-61-3

Molecular
CsHsOs CsHsOs3 CsHsOs3 CsHsOs

Formula

Molecular Weight  152.15 g/mol [4] 152.15 g/mol [5] 152.15 g/mol 152.15 g/mol

Melting Point 163-165 °C[3][4] 173-177 °C[5][6] 150-154 °C 168-171 °C

N _ ~235°C ~235°C ~235°C
Boiling Point _ _ , Decomposes
(estimate)[3] (estimate)[6] (estimate)
] Soluble in ) )
Soluble in Soluble in basic
chloroform, _
methanol, water, polar Soluble in
DMSO,
B ethanol, ether; organic solvents;  ethanol,
Solubility ] ) methanol; .
slightly soluble in ) water solubility of  methanol, DMF,
soluble in water

water (1.5 g/L at 21.9 g/L at 100 DMSO.
(10 g/L at 20 °C)

20 °C)[3] °C.[8]
[61[7]

2.99 (at 25 °C)[2]

pKa 3] 3.17 (at25 °C)[6] 4.08 (at25°C)[8] ~3.0
White to slightly
reddish White to grayish- ~ White to beige White crystalline

Appearance _ _ _
crystalline beige powder[6] powder[8] solid
solid[3]

Synthesis and Experimental Protocols
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The primary method for synthesizing methylsalicylic acid isomers is the Kolbe-Schmitt reaction,
which involves the carboxylation of the corresponding cresolate. Below are generalized
experimental protocols for the synthesis of each isomer, which can be adapted for specific
laboratory conditions.

General Experimental Workflow for Kolbe-Schmitt
Synthesis

Precipitation of Filtration Purification
Crude Methylsalicylic Acid (Recrystallization)

Click to download full resolution via product page

Figure 1: Generalized workflow for the synthesis of methylsalicylic acid isomers via the Kolbe-
Schmitt reaction.

Protocol 1: Synthesis of 3-Methylsalicylic Acid from o-
Cresol

o Formation of Sodium o-Cresolate: In a high-pressure autoclave, dissolve sodium hydroxide
in a suitable solvent (e.g., a minimal amount of water, followed by removal by evaporation).
Add an equimolar amount of o-cresol to the dried sodium hydroxide. Heat the mixture under
vacuum to remove any residual water and form the anhydrous sodium o-cresolate.

o Carboxylation: Pressurize the autoclave with carbon dioxide to approximately 100 atm. Heat
the mixture to 120-140 °C with constant stirring for several hours.

o Work-up and Acidification: After cooling the reactor, dissolve the solid product in water.
Acidify the solution with dilute sulfuric acid until the pH is acidic, leading to the precipitation
of crude 3-methylsalicylic acid.
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 Purification: Collect the crude product by filtration and wash with cold water. Purify the 3-
methylsalicylic acid by recrystallization from hot water or a suitable organic solvent mixture.

[9]

Protocol 2: Synthesis of 4-Methylsalicylic Acid from m-
Cresol

This synthesis follows the same general procedure as for 3-methylsalicylic acid, with m-cresol
as the starting material. The reaction conditions for carboxylation may require optimization to
favor the desired isomer.[10]

Protocol 3: Synthesis of 5-Methylsalicylic Acid from p-
Cresol

The synthesis of 5-methylsalicylic acid is achieved through the carboxylation of sodium p-
cresolate, following the general Kolbe-Schmitt protocol outlined above.[11]

Protocol 4: Purification by Recrystallization

» Solvent Selection: Choose a solvent in which the methylsalicylic acid isomer is sparingly
soluble at room temperature but highly soluble at the solvent's boiling point. Water is a
common solvent for this purpose.[12]

» Dissolution: Dissolve the crude methylsalicylic acid in a minimum amount of the hot solvent
to form a saturated solution.

e Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution
through a pre-heated funnel to remove them.

o Crystallization: Allow the filtrate to cool slowly to room temperature. Crystal formation should
occur as the solubility of the compound decreases. The cooling process can be completed in
an ice bath to maximize crystal yield.

« |solation and Drying: Collect the purified crystals by vacuum filtration, washing them with a
small amount of cold solvent. Dry the crystals in a desiccator or a low-temperature oven to
remove any remaining solvent.[12][13]
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Biological Activity and Signaling Pathways

The methylsalicylic acid isomers exhibit a range of biological activities, some of which are
linked to well-defined signaling pathways.

3-Methylsalicylic Acid: Fibrinolytic Activity

3-Methylsalicylic acid has been shown to possess significant fibrinolytic activity, suggesting its
potential role in the dissolution of blood clots. The fibrinolytic system is a complex cascade of
enzymatic reactions that results in the degradation of fibrin.
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Figure 2: Simplified diagram of the fibrinolytic system.

Salicylates and the NF-kB Signaling Pathway

Salicylates, the class of compounds to which methylsalicylic acids belong, are known to exert
anti-inflammatory effects by inhibiting the NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) signaling pathway. NF-kB is a key transcription factor that regulates the

inhibits

expression of genes involved in inflammation.
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Figure 3: Inhibition of the NF-kB signaling pathway by salicylates.

6-Methylsalicylic Acid and Plant Defense Signhaling

6-Methylsalicylic acid has been observed to mimic the action of salicylic acid in plants, a key
signaling molecule in the activation of defense mechanisms against pathogens. This pathway
involves the induction of pathogenesis-related (PR) proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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